4,4'-Hca-bis(napss)
4,4'-Hca-bis(napss)
Brand Name:
Vulcanchem
CAS No.:
147646-62-6
VCID:
VC21086422
InChI:
InChI=1S/C28H28N2O16S4/c31-23-13-19(49(41,42)43)9-15-7-17(47(35,36)37)11-21(27(15)23)29-25(33)5-3-1-2-4-6-26(34)30-22-12-18(48(38,39)40)8-16-10-20(50(44,45)46)14-24(32)28(16)22/h7-14,31-32H,1-6H2,(H,29,33)(H,30,34)(H,35,36,37)(H,38,39,40)(H,41,42,43)(H,44,45,46)
SMILES:
C1=C2C=C(C=C(C2=C(C=C1S(=O)(=O)O)NC(=O)CCCCCCC(=O)NC3=C4C(=CC(=C3)S(=O)(=O)O)C=C(C=C4O)S(=O)(=O)O)O)S(=O)(=O)O
Molecular Formula:
C28H28N2O16S4
Molecular Weight:
776.8 g/mol
4,4'-Hca-bis(napss)
CAS No.: 147646-62-6
Cat. No.: VC21086422
Molecular Formula: C28H28N2O16S4
Molecular Weight: 776.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 147646-62-6 |
|---|---|
| Molecular Formula | C28H28N2O16S4 |
| Molecular Weight | 776.8 g/mol |
| IUPAC Name | 4-hydroxy-5-[[8-[(8-hydroxy-3,6-disulfonaphthalen-1-yl)amino]-8-oxooctanoyl]amino]naphthalene-2,7-disulfonic acid |
| Standard InChI | InChI=1S/C28H28N2O16S4/c31-23-13-19(49(41,42)43)9-15-7-17(47(35,36)37)11-21(27(15)23)29-25(33)5-3-1-2-4-6-26(34)30-22-12-18(48(38,39)40)8-16-10-20(50(44,45)46)14-24(32)28(16)22/h7-14,31-32H,1-6H2,(H,29,33)(H,30,34)(H,35,36,37)(H,38,39,40)(H,41,42,43)(H,44,45,46) |
| Standard InChI Key | NLOZMMZDCUSXRJ-UHFFFAOYSA-N |
| SMILES | C1=C2C=C(C=C(C2=C(C=C1S(=O)(=O)O)NC(=O)CCCCCCC(=O)NC3=C4C(=CC(=C3)S(=O)(=O)O)C=C(C=C4O)S(=O)(=O)O)O)S(=O)(=O)O |
| Canonical SMILES | C1=C2C=C(C=C(C2=C(C=C1S(=O)(=O)O)NC(=O)CCCCCCC(=O)NC3=C4C(=CC(=C3)S(=O)(=O)O)C=C(C=C4O)S(=O)(=O)O)O)S(=O)(=O)O |
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